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Compound of Interest

Compound Name: 4-Iodoaniline

Cat. No.: B139537 Get Quote

4-Iodoaniline (p-Iodoaniline) is an aromatic organic compound with the molecular formula

C₆H₆IN.[1] It consists of an aniline molecule substituted with an iodine atom at the para (4)

position of the benzene ring.[1] This seemingly simple structure is a cornerstone in modern

synthetic chemistry, serving as a highly versatile intermediate in the production of a wide array

of complex molecules.[1] Its value stems from the unique reactivity conferred by the carbon-

iodine bond and the amino group, making it a pivotal starting material in drug discovery,

materials science, and the manufacturing of specialty chemicals.[1][2]

The iodine atom is an excellent leaving group and provides a reactive site for various

transformations, most notably metal-catalyzed cross-coupling reactions.[1] This allows for the

precise and efficient formation of new carbon-carbon and carbon-heteroatom bonds.[1]

Concurrently, the amino group can be readily functionalized or can influence the electronic

properties of the molecule. This dual functionality makes 4-iodoaniline and its derivatives

invaluable tools for researchers and drug development professionals aiming to construct novel

molecular architectures with tailored properties.

Table 1: Core Properties of 4-Iodoaniline
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Property Value

CAS Number 540-37-4[3]

Molecular Formula C₆H₆IN[3]

Molecular Weight 219.02 g/mol [3]

Appearance Grey to blackish crystalline powder[4]

Melting Point 61-65 °C[1][4]

Solubility
Slightly soluble in water; freely soluble in

alcohol, diethyl ether, and chloroform[1][3]

Synthesis and Core Reactivity
The utility of 4-iodoaniline derivatives begins with the efficient synthesis of the parent

compound and its subsequent reactivity in cornerstone organic reactions.

Experimental Protocol: Synthesis of 4-Iodoaniline
A common and reliable method for the laboratory synthesis of 4-iodoaniline involves the direct

iodination of aniline using elemental iodine in the presence of a weak base to neutralize the

hydrogen iodide byproduct.

Objective: To synthesize 4-iodoaniline from aniline.

Materials:

Aniline (1.0 mole)

Sodium bicarbonate (1.8 moles)

Powdered Iodine (1.0 mole)

Deionized water

Ethanol (for recrystallization)
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Sodium bisulfite (optional)

Procedure:

In a large beaker, combine aniline (1.0 mole) and sodium bicarbonate (1.8 moles) with 1 L of

water.

Cool the mixture to approximately 15°C using an ice bath.

With vigorous mechanical stirring, add powdered iodine (1.0 mole) in small portions over a

period of 30 minutes.

After the complete addition of iodine, continue stirring for an additional 20-30 minutes until

the color of free iodine has mostly disappeared.

If the resulting solution remains yellow, add a small amount of sodium bisulfite to decolorize

it.

Collect the crude 4-iodoaniline, which precipitates as a dark crystalline solid, by vacuum

filtration using a Büchner funnel.

Press the solid to remove as much water as possible and allow it to air dry.

Purify the crude product by recrystallization from hot ethanol to yield the final product. The

typical yield is in the range of 75-85%.
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Caption: Experimental workflow for the synthesis of 4-iodoaniline.

Core Reactivity: Palladium-Catalyzed Cross-Coupling
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The C-I bond in 4-iodoaniline is highly reactive towards oxidative addition to low-valent

transition metal catalysts, particularly palladium(0). This reactivity makes it an ideal substrate

for a variety of powerful cross-coupling reactions used to form C-C, C-N, and C-O bonds.

These reactions are fundamental to modern medicinal chemistry and materials science.

Suzuki Coupling Heck Coupling Sonogashira Coupling

4-Iodoaniline

R-B(OH)₂
Pd Catalyst, Base

 C-C Bond 

Alkene
Pd Catalyst, Base

 C-C Bond 

Terminal Alkyne
Pd/Cu Catalysts, Base

 C-C Bond 

Aryl-Aryl Product Substituted Alkene Aryl-Alkyne Product

Kinase Active Site

Mechanism of Inhibition

ATP

Kinase Enzyme

Protein Substrate

Phosphorylated Product
(Signal Propagation)

No Reaction
(Signal Blocked)

4-Iodoaniline Derivative
(ATP-Competitive Inhibitor)

Binds to
ATP Pocket

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b139537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Prep Layer Deposition (Glove Box) Final Steps

Clean ITO
Substrate

UV-Ozone
Treatment

Spin-Coat HTL
(e.g., PTAA)

Spin-Coat
Perovskite Layer

Spin-Coat
Passivation Layer

(4-Iodoaniline Deriv.)

Spin-Coat ETL
(e.g., PCBM/BCP)

Evaporate Metal
Electrode (Ag/Cu)

Device Testing
(J-V, EQE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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